VraRC-DNA Complex Disruption vs. Closantel
TST1N-224 directly inhibits the VraRC-DNA complex formation with an IC50 of 60.2 ± 4.0 μM, as measured via fluorescence polarization assay [1]. In contrast, the two-component system inhibitor closantel exhibits an IC50 of 3.8 μM against an undefined TCS, but its specific activity against VraRC has not been reported, and its antibacterial effects are attributed to a different, less-defined mechanism [2].
Closantel IC50 = 3.8 μM (unspecified TCS)
| Evidence Dimension | Inhibition of VraRC-DNA complex formation |
|---|---|
| Target Compound Data | IC50 = 60.2 ± 4.0 μM |
| Comparator Or Baseline | Closantel: IC50 = 3.8 μM (unspecified TCS) |
| Quantified Difference | Not directly comparable (different assays/targets) |
| Conditions | Fluorescence polarization assay with VraRC protein and cognate DNA; closantel data from a separate two-component system assay |
Why This Matters
TST1N-224 offers a validated, target-specific mechanism (VraRC-DNA disruption), whereas closantel's broader TCS inhibition lacks defined target engagement, making TST1N-224 a more precise tool for mechanistic studies.
- [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source
- [2] Stephenson K, et al. Novel inhibitors of bacterial two-component systems with gram positive antibacterial activity: Pharmacophore identification based on the screening hit closantel. Bioorg Med Chem Lett. 1998;8:2607-2612. View Source
